N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)prolinamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H18ClFN2O2/c1-12-4-7-14(20)11-16(12)22-18(24)17-3-2-10-23(17)19(25)13-5-8-15(21)9-6-13/h4-9,11,17H,2-3,10H2,1H3,(H,22,24)
• InChI Key: FZPXDHATEOXZKW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)C2CCCN2C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H18ClFN2O2
• Molecular Weight: 360.8 g/mol

Description

N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)prolinamide, also known as CFTRinh-172, is a small molecule inhibitor that is commonly used in scientific research to study cystic fibrosis. This compound has been shown to be effective in blocking the activity of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating the movement of ions across cell membranes. In

Mechanism of Action

N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)prolinamide works by blocking the activity of CFTR, which is responsible for regulating the movement of ions across cell membranes. Specifically, this compound binds to a specific site on the CFTR protein, known as the “inhibitory site,” which prevents the protein from functioning properly. This results in a decrease in ion transport across cell membranes, which can have a variety of physiological effects.
Biochemical and Physiological Effects
This compound has a number of biochemical and physiological effects, which can vary depending on the specific experimental conditions. Some of the most commonly observed effects include a decrease in chloride transport across cell membranes, an increase in sodium transport across cell membranes, and a decrease in the activity of other ion channels. Additionally, this compound has been shown to have anti-inflammatory effects, which may be useful in treating a variety of inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)prolinamide has a number of advantages and limitations for lab experiments. One of the main advantages is that it is a highly specific inhibitor of CFTR, which allows researchers to study the role of this protein in a variety of experimental conditions. Additionally, this compound is relatively easy to synthesize and has a long shelf life, which makes it a convenient tool for researchers. However, one limitation of this compound is that it can have off-target effects on other ion channels, which can complicate data interpretation in some experimental systems.

Future Directions

There are a number of future directions for research involving N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)prolinamide. One area of interest is the development of more specific inhibitors of CFTR, which could help researchers better understand the role of this protein in cystic fibrosis and other diseases. Additionally, there is ongoing research investigating the potential therapeutic uses of this compound, particularly in the treatment of inflammatory diseases. Finally, there is interest in using this compound as a tool to study the role of CFTR in other physiological processes, such as ion transport in the kidney and lung.

Synthesis Methods

N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)prolinamide can be synthesized using a variety of methods, including solid-phase synthesis and solution-phase synthesis. One common method involves the reaction of 5-chloro-2-methylbenzoic acid with 4-fluorobenzoyl chloride in the presence of triethylamine to form the intermediate 5-chloro-2-methyl-N-(4-fluorobenzoyl)benzamide. This intermediate is then reacted with proline in the presence of diisopropylethylamine to form this compound.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-1-(4-fluorobenzoyl)prolinamide is widely used in scientific research to study the role of CFTR in cystic fibrosis. This compound has been shown to be effective in blocking the activity of CFTR, which can help researchers better understand the mechanisms underlying cystic fibrosis. Additionally, this compound has been used in studies investigating the role of CFTR in other diseases, such as secretory diarrhea and polycystic kidney disease.